Cas no 97389-10-1 (4-Fluoro-5-methyl-2-nitroaniline)

• Product Name: 4-Fluoro-5-methyl-2-nitroaniline
• CAS No: 97389-10-1
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• MDL: MFCD17167314
• CID: 801067
• PubChem ID: 13398814
• Update Time: 2025-04-19

4-Fluoro-5-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methyl-2-nitroaniline
• Benzenamine,4-fluoro-5-methyl-2-nitro-
• 4-fluoro-5-methyl-2-nitrobenzenamine
• 4-fluoro-5-methyl-2-nitrophenylamine
• 5-Amino-2-fluoro-4-nitrotoluene
• BENZENAMINE,4-FLUORO-5-METHYL-2-NITRO
• CS-0208302
• FT-0682646
• 97389-10-1
• HE-0034
• CLZLGCQRNQTZRE-UHFFFAOYSA-N
• J-515389
• DTXSID30539338
• AKOS015853511
• 4-Fluoro-5-methyl-2-nitroaniline 95+%
• AMY6269
• SCHEMBL404280
• MFCD17167314
• 4-fluoro-5-methyl-2-nitro-aniline
• Benzenamine, 4-fluoro-5-methyl-2-nitro-
• DB-332304

• MDL： MFCD17167314
• Inchi： 1S/C7H7FN2O2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,9H2,1H3
• InChI Key： CLZLGCQRNQTZRE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.04900
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 2.72890

4-Fluoro-5-methyl-2-nitroaniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes